Cas no 82073-55-0 (1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)-)
82073-55-0 structure
Product Name:1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)-
CAS No:82073-55-0
MF:C12H16O5
MW:240.252444267273
CID:699670
PubChem ID:13124196
Update Time:2025-04-19
1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)-
- 2-(3,4,5-trimethoxyphenyl)-1,3-dioxolane
- 82073-55-0
- SCHEMBL11101046
- DTXSID60519825
- 2-(3,4,5-Trimethoxyphenyl)-1,3-dioxolan
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- Inchi: 1S/C12H16O5/c1-13-9-6-8(12-16-4-5-17-12)7-10(14-2)11(9)15-3/h6-7,12H,4-5H2,1-3H3
- InChI Key: ZDAKMPOVSQVVRC-UHFFFAOYSA-N
- SMILES: O1CCOC1C1C=C(C(=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 240.09977361g/mol
- Monoisotopic Mass: 240.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.2Ų
1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)- Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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